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Compound of Interest

Compound Name: 2-Ethoxypyridine-3-boronic acid

Cat. No.: B151131

An In-depth Technical Guide to 2-Ethoxypyridine-3-boronic acid

Introduction: A Versatile Heterocyclic Building Block

2-Ethoxypyridine-3-boronic acid is an organoboron compound that has garnered significant
interest within the scientific community, particularly in the fields of medicinal chemistry and
organic synthesis.[1] Its structure, which combines a pyridine ring, an ethoxy group, and a
reactive boronic acid moiety, makes it a highly valuable and versatile building block.[2] Boronic
acids, as a class, are recognized for their unique stability, low toxicity, and versatile reactivity,
serving as key intermediates in the construction of complex molecular architectures.[3] This
guide provides an in-depth analysis of the physical, chemical, and practical properties of 2-
Ethoxypyridine-3-boronic acid, offering field-proven insights for researchers, scientists, and
drug development professionals.

Core Molecular Identity and Physicochemical Profile

A precise understanding of a compound's fundamental properties is the bedrock of its effective
application in research and development.

Nomenclature and Structural Identifiers

The compound is systematically identified by a set of unique codes and names that ensure
unambiguous reference in global databases and scientific literature.

o |[UPAC Name: (2-ethoxypyridin-3-yl)boronic acid[4]
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e CAS Number: 854373-97-0[5][6]
e Molecular Formula: C7H10BNOs3[4][5][7]
e InChl Key: FXUMKSCYKPOZOO-UHFFFAOYSA-NI[6][8]

Caption: 2D structure of 2-Ethoxypyridine-3-boronic acid.

Tabulated Physical and Chemical Properties

The following table summarizes the key quantitative data for 2-Ethoxypyridine-3-boronic
acid, compiled from various authoritative sources.

Property Value Reference(s)

Molecular Weight 166.97 g/mol [415161181

White to off-white or red-brown
Appearance , [9][10]
crystalline powder

Melting Point 103-104 °C [6][10][11]
N ) 334.3 £ 52.0 °C (Predicted) at
Boiling Point [9][10][12]
760 mmHg
Density 1.20 + 0.1 g/cm3 (Predicted) [91[10][12]

Practically insoluble in water;
Soluble in methanol; Very
- soluble in N,N-
Solubility ] ) _ 9]
Dimethylformamide (DMF);

Sparingly soluble in glacial

acetic acid.
pKa 6.92 + 0.58 (Predicted) [10]
Topological Polar Surface Area  62.6 A2 [12]

Chemical Reactivity and Synthetic Utility
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The utility of 2-Ethoxypyridine-3-boronic acid stems from its predictable and versatile
chemical behavior, primarily centered around the boronic acid functional group.

Stability and Storage

Proper handling and storage are critical to maintaining the compound's integrity. It is stable
under normal conditions.[7][13] For long-term storage, it is recommended to keep the container
tightly closed in a dry, well-ventilated place under an inert atmosphere, with refrigeration at 2-
8°C often advised.[10] The compound should be kept away from strong oxidizing agents and
strong acids.[13][14]

The Suzuki-Miyaura Cross-Coupling Reaction

The cornerstone of this compound's application is its role as a coupling partner in the Suzuki-
Miyaura reaction. This palladium-catalyzed cross-coupling is one of the most robust and widely
used methods for forming carbon-carbon bonds.[1] The boronic acid group on the pyridine ring
allows for the efficient construction of biaryl and hetero-biaryl structures, which are privileged
motifs in many pharmaceutical agents.[2]

The causality behind this choice lies in the mechanism of the Suzuki reaction. The boronic acid
readily undergoes transmetalation with the palladium catalyst, a key step that is tolerant of a
wide range of functional groups, leading to high-yield synthesis of complex molecules.
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Reactants & Catalyst

[Aryl/Heteroaryl Halidej‘_ Palladium Catalyst

Aqueous Base
(Ar-X) (e.g., Pd(PPhs)4)

2-Ethoxypyridine-3-boronic ac@ [ (.g., Na>COs3, KsPOa)

ac--

~

Core C'v[alytic Cycle

<
<«

1. Oxidative Addition
(Pd(0) inserts into Ar-X)

Catalyst
Regeneration

\/
[ 2. Transmetalation
(

\4

Boronate complex transfers |
aryl group to Palladium)

Y

3. Reductive Elimination
--- (Forms new C-C bond,

regenerates Pd(0))

-

Y

Coupled Product
(Ar-Pyridine)

Click to download full resolution via product page
Caption: Generalized workflow of a Suzuki-Miyaura coupling reaction.

Applications in Drug Discovery and Development

The unique electronic and structural characteristics of 2-Ethoxypyridine-3-boronic acid make
it a valuable scaffold in medicinal chemistry.
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Boronic acids are increasingly recognized for their therapeutic potential.[15] They can act as
bioisosteres of carboxylic acids and form reversible covalent bonds with nucleophilic residues
(like serine) in the active sites of enzymes.[3][15] This property has been famously exploited in
drugs like Bortezomib, a proteasome inhibitor used in cancer therapy.[16]

While specific drugs derived directly from 2-Ethoxypyridine-3-boronic acid are not publicly
detailed, its role as a building block is crucial.[1] It enables medicinal chemists to synthesize
libraries of novel compounds for screening. The pyridine nitrogen can act as a hydrogen bond
acceptor, and the ethoxy group can modulate lipophilicity and metabolic stability, providing
chemists with tools to fine-tune the pharmacokinetic and pharmacodynamic properties of a lead
molecule.[2] Its applications span the development of targeted therapies for cancer, infectious
diseases, and inflammatory conditions.[1][15]

Safety, Handling, and Experimental Protocols

Scientific integrity demands a rigorous approach to safety. The protocols described below are
derived from authoritative Safety Data Sheets (SDS) and represent best practices for
laboratory handling.

Hazard Identification and Personal Protective Equipment
(PPE)

2-Ethoxypyridine-3-boronic acid is classified as a hazardous substance.[4][10]

» Health Hazards: Causes skin irritation (H315), causes serious eye irritation (H319), and may
cause respiratory irritation (H335).[4][7]

o Precautionary Measures: This self-validating system of protection is mandatory.

o Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood.[7][14] Eyewash stations and safety showers must be readily accessible.[14]

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles
(conforming to EN166 or OSHA 29 CFR 1910.133 standards).[13][14]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[13]
[17] Wash hands and any exposed skin thoroughly after handling.[7]
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o Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH/MSHA
approved particulate respirator is required.[7][14]

Start: Receive Compound

1. Risk Assessment
(Review SDS for H315, H319, H335)

:

2. Don Personal Protective Equipment (PPE)
- Chemical Goggles
- Nitrile Gloves
- Lab Coat

:

3. Work in Ventilated Area
(Chemical Fume Hood)

4. Handle with Care
- Avoid dust formation
- Avoid skin/eye contact
- Use appropriate tools (spatula)

f storing f disposing

6. Waste Disposal
- Collect in labeled, sealed container
- Dispose via approved chemical waste program

5. Storage
- Tightly sealed container
- Cool, dry, ventilated area (2-8°C)
- Away from incompatibles

L

G. Decontaminate Work Area & Wash Handg

End: Procedure Complete
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Caption: A self-validating workflow for the safe handling of boronic acids.

First Aid Measures

In the event of exposure, immediate action is critical.

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor if you feel unwell.[7]

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[7]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

« |If Swallowed: Clean mouth with water and drink plenty of water afterward. Get medical
attention if symptoms occur.[7]

Conclusion

2-Ethoxypyridine-3-boronic acid is a quintessential example of a modern synthetic building
block. Its well-defined physicochemical properties, combined with its robust reactivity in
cornerstone reactions like the Suzuki-Miyaura coupling, make it an invaluable tool for chemists.
For professionals in drug discovery, it offers a versatile scaffold for creating novel chemical
entities with tailored properties. Adherence to rigorous safety and handling protocols is
paramount to harnessing its full potential responsibly and effectively in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b151131#2-ethoxypyridine-3-boronic-acid-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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